Cas no 1804381-85-8 (Ethyl 3-amino-2-(2-cyanoethyl)benzoate)

• Product Name: Ethyl 3-amino-2-(2-cyanoethyl)benzoate
• CAS No: 1804381-85-8
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 4957442
• Update Time: 2025-05-20

Ethyl 3-amino-2-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-(2-cyanoethyl)benzoate

• Inchi： 1S/C12H14N2O2/c1-2-16-12(15)10-5-3-7-11(14)9(10)6-4-8-13/h3,5,7H,2,4,6,14H2,1H3
• InChI Key： YOBUEOGLBIQNIZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C=1CCC#N)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• XLogP3: 1.4
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 3-amino-2-(2-cyanoethyl)benzoate

Ethyl 3-amino-2-(2-cyanoethyl)benzoate (CAS No. 1804381-85-8): A Comprehensive Overview

Ethyl 3-amino-2-(2-cyanoethyl)benzoate (CAS No. 1804381-85-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its ethyl ester group, amino functionality, and cyanoethyl substituent, which collectively contribute to its distinctive properties and reactivity.

The chemical formula of Ethyl 3-amino-2-(2-cyanoethyl)benzoate is C₁₃H₁₄N₂O₂. It is a white crystalline solid with a molecular weight of approximately 234.26 g/mol. The compound's solubility in common organic solvents such as ethanol, methanol, and dichloromethane makes it highly suitable for various synthetic transformations and analytical techniques.

One of the key features of Ethyl 3-amino-2-(2-cyanoethyl)benzoate is its amino group, which can participate in a wide range of chemical reactions, including nucleophilic substitution, condensation, and coupling reactions. This functional group also imparts the compound with basic properties, allowing it to form salts with acids. The cyanoethyl substituent, on the other hand, provides additional reactivity and stability, making the compound a valuable intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, Ethyl 3-amino-2-(2-cyanoethyl)benzoate has shown promise as a precursor for the development of novel drugs. Recent studies have explored its potential as a building block for the synthesis of compounds with anti-inflammatory, analgesic, and antitumor activities. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its pharmaceutical applications, Ethyl 3-amino-2-(2-cyanoethyl)benzoate has also found use in materials science. Its unique combination of functional groups makes it an excellent candidate for the development of advanced materials with tailored properties. For example, it can be used as a monomer in the synthesis of polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and electronic devices.

The synthesis of Ethyl 3-amino-2-(2-cyanoethyl)benzoate typically involves several steps. One common approach is to start with 3-nitrobenzoic acid, which is first converted to its ethyl ester derivative through esterification. The nitro group is then reduced to an amino group using hydrogenation or chemical reduction methods. Finally, the amino group is alkylated with cyanoethyl chloride to introduce the cyanoethyl substituent. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The safety and environmental impact of Ethyl 3-amino-2-(2-cyanoethyl)benzoate are important considerations for both industrial and academic applications. While the compound itself is not classified as hazardous under current regulations, proper handling and storage practices should be followed to minimize any potential risks. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound to prevent skin contact and inhalation.

In conclusion, Ethyl 3-amino-2-(2-cyanoethyl)benzoate (CAS No. 1804381-85-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.